5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-hydroxypyrimidine, 95%

• IUPAC Name: N,N-dimethyl-4-(2-oxo-1H-pyrimidin-5-yl)benzamide
• InChI: InChI=1S/C13H13N3O2/c1-16(2)12(17)10-5-3-9(4-6-10)11-7-14-13(18)15-8-11/h3-8H,1-2H3,(H,14,15,18)
• InChI Key: JWSFQFQSMHDCMT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=C(C=C1)C2=CNC(=O)N=C2
• Molecular Formula: C13H13N3O2
• DSSTOX Substance ID: DTXSID50686853
• Molecular Weight: 243.26 g/mol
• CAS RN: 1111113-45-1

Description

5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-hydroxypyrimidine, 95% (5-DMPH-2-HP) is an organic compound that has found applications in a variety of scientific research fields. It is a hydroxypyrimidine derivative, and its structure consists of a pyrimidine ring with a hydroxyl group and a dimethylaminocarbonyl group attached to the 4-position of the phenyl ring. This compound has been used in a number of scientific research applications, including biochemical and physiological studies, as well as in laboratory experiments. In

Scientific Research Applications

5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-hydroxypyrimidine, 95% has been used in a variety of scientific research applications. It has been used in biochemical and physiological studies to investigate the effects of various compounds on the body. It has also been used in laboratory experiments to study the effects of various compounds on enzymes and other proteins.

Mechanism of Action

The mechanism of action of 5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-hydroxypyrimidine, 95% is not yet fully understood. However, it is believed that the dimethylaminocarbonyl group of the compound binds to the active site of an enzyme or other protein, which then triggers a conformational change in the protein. This conformational change can then lead to changes in the activity of the enzyme or other protein.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-hydroxypyrimidine, 95% are still being studied. However, preliminary research has shown that the compound can affect the activity of enzymes and other proteins. It has also been found to have antioxidant and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-hydroxypyrimidine, 95% in laboratory experiments is that it is relatively easy to synthesize and is relatively stable in solution. However, the compound can be toxic if inhaled or ingested, and it can also be toxic to certain types of cells.

Future Directions

The future directions for research on 5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-hydroxypyrimidine, 95% are numerous. One potential direction is to further investigate the biochemical and physiological effects of the compound. Another potential direction is to investigate the potential therapeutic applications of the compound. Additionally, further research could be done to investigate the mechanism of action of the compound and to develop more efficient synthesis methods. Finally, further research could be done to explore the potential toxic effects of the compound and to develop methods to reduce or eliminate these effects.

Synthesis Methods

The synthesis of 5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-hydroxypyrimidine, 95% involves a two-step reaction process. The first step involves the reaction of 4-aminophenol and dimethylformamide in the presence of a base to form the pyrimidine ring. The second step involves the reaction of the pyrimidine ring with a hydroxyl group in the presence of a base to form 5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-hydroxypyrimidine, 95%. The reaction is carried out at a temperature of 80-90°C.